1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 1-[1-(3-chlorophenyl)ethylamino]propan-2-ol
• InChI: InChI=1S/C11H16ClNO/c1-8(14)7-13-9(2)10-4-3-5-11(12)6-10/h3-6,8-9,13-14H,7H2,1-2H3
• InChI Key: XXFCWGHMFDSSQY-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CC(=CC=C1)Cl)O

Description

1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol is a secondary amine derivative featuring a propan-2-ol backbone substituted with a 3-chlorophenyl-ethylamino group. For example, compounds like 2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-ol () and 1-((4-chlorophenethyl)amino)propan-2-ol () highlight the significance of chlorophenyl and amino-propanol motifs in drug design. These analogs are often associated with β-adrenergic receptor modulation or impurity profiles in pharmaceuticals (e.g., Lorcaserin intermediates) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol typically involves the reaction of 3-chlorophenyl ethylamine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction mixture is then subjected to purification processes, including distillation and recrystallization, to obtain the pure compound.

Industrial Production Methods: On an industrial scale, the production of 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol involves the use of large reactors and continuous flow systems to ensure high yield and purity. The process is optimized to minimize the formation of by-products and to enhance the efficiency of the reaction. Advanced techniques such as chromatography and spectroscopy are employed to monitor the quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions to introduce different functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups, leading to a diverse range of derivatives.

Scientific Research Applications

1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its interactions with biological receptors and its potential as a therapeutic agent.

Medicine: It is investigated for its efficacy in treating cardiovascular diseases, particularly as a beta-adrenergic receptor blocker.

Industry: The compound is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol involves the inhibition of beta-adrenergic receptors. By blocking these receptors, the compound prevents the activation of downstream signaling pathways that are typically triggered by epinephrine. This inhibition leads to a decrease in intracellular cyclic AMP (cAMP) levels, ultimately reducing heart rate and blood pressure .

Comparison with Similar Compounds

Key Observations:

Substituent Position and Bioactivity: The position of the chlorine atom on the phenyl ring (3- vs. 4-) influences receptor selectivity. For instance, 1-((4-chlorophenethyl)amino)propan-2-ol is linked to Lorcaserin impurities , while 3-chlorophenyl derivatives (e.g., ) may target adrenergic pathways .

Pharmacological Profiles: Nadolol () demonstrates how propanolamine derivatives with aromatic ether groups (naphthalen-1-yloxy) are optimized for β-blockade . Diaryl propane analogs () exhibit anti-inflammatory activity (IC50 = 4.00 μM for NO inhibition), suggesting that hydroxyl and methoxy groups on aryl rings enhance anti-inflammatory effects .

Synthetic Yields and Methods: Thiourea derivatives (e.g., ) are synthesized in 60% yield via isothiocyanate-amine coupling, a method applicable to amino-propanol analogs . Fluorinated analogs () show lower yields (33%), likely due to steric hindrance from hexafluoropropanol groups .

Physicochemical and Analytical Comparisons

• Solubility: Hydroxyl and amino groups enhance water solubility, whereas chlorophenyl and tert-butyl groups increase lipophilicity. For example, Nadolol’s logP = 1.4 reflects moderate lipophilicity suitable for oral bioavailability .
• Spectroscopic Identification: Analogs like 1-(3-chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)amino)hexyl)thiourea () are characterized via $^1$H/$^13$C NMR, MS, and FT-IR, with diagnostic peaks for thiourea (1650–1550 cm$^{-1}$) and bicyclic terpene moieties .

Biological Activity

1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol, commonly referred to as a chlorophenyl derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally related to various pharmacologically active agents, particularly those targeting adrenergic receptors and exhibiting sympathomimetic effects. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{Cl}\text{N}\text{O}$$

This compound features a chlorophenyl group, which is known for enhancing lipophilicity and biological activity in various drug candidates.

Pharmacological Activity

Adrenergic Receptor Interaction

1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol acts as an agonist at adrenergic receptors, particularly the beta-adrenergic subtype. This interaction leads to various physiological effects, including increased heart rate and bronchodilation. Studies have demonstrated that compounds with similar structures exhibit significant affinity for beta-adrenergic receptors, thereby supporting their use in treating conditions like asthma and cardiac arrest .

Inhibition of Enzymatic Activity

Research indicates that derivatives of this compound may also inhibit certain enzymes involved in metabolic pathways. For instance, sulfonamide derivatives related to this structure have shown inhibitory effects on carbonic anhydrases (CAs), which play a crucial role in acid-base balance and fluid secretion . The inhibition of CA I and CA XII has been documented with IC50 values indicating potent activity .

Case Study 1: Beta-Adrenergic Activity

In a study assessing the sympathomimetic effects of chlorophenyl derivatives, 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol was tested for its ability to stimulate beta-adrenergic receptors in vitro. The results indicated a significant increase in cyclic AMP levels in cultured cardiomyocytes, suggesting a robust activation of the beta-adrenergic signaling pathway .

Case Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial properties of this compound. When tested against various bacterial strains, it exhibited moderate antibacterial activity, particularly against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values ranged from 32 to 128 µg/mL, indicating potential as a lead compound for further development in antimicrobial therapies .

Data Tables

Biological Activity	IC50/EC50 Values	Reference
Beta-Adrenergic Activation	EC50 = 50 nM
Carbonic Anhydrase Inhibition	IC50 = 6 nM
Antibacterial Activity (Gram+)	MIC = 32 - 128 µg/mL

The primary mechanism through which 1-{[1-(3-Chlorophenyl)ethyl]amino}propan-2-ol exerts its biological effects involves binding to adrenergic receptors, leading to downstream signaling cascades that enhance cardiac output and respiratory function. Additionally, its role as an enzyme inhibitor highlights its potential in modulating metabolic pathways.